Cas no 2138149-00-3 (1-(methoxymethyl)cyclobutane-1-sulfonamide)

• Product Name: 1-(methoxymethyl)cyclobutane-1-sulfonamide
• CAS No: 2138149-00-3
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• MDL: MFCD31446546
• CID: 4640779
• PubChem ID: 132313732
• Update Time: 2025-06-08

1-(methoxymethyl)cyclobutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)cyclobutane-1-sulfonamide

• MDL： MFCD31446546
• Inchi： 1S/C6H13NO3S/c1-10-5-6(3-2-4-6)11(7,8)9/h2-5H2,1H3,(H2,7,8,9)
• InChI Key： ISHSGNPJCNNESX-UHFFFAOYSA-N
• SMILES： C1(COC)(S(N)(=O)=O)CCC1

Additional information on 1-(methoxymethyl)cyclobutane-1-sulfonamide

1-(Methoxymethyl)cyclobutane-1-sulfonamide: A Comprehensive Overview

1-(Methoxymethyl)cyclobutane-1-sulfonamide (CAS No. 2138149-00-3) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its cyclobutane ring, a methoxymethyl substituent, and a sulfonamide functional group, which collectively contribute to its distinctive properties and reactivity.

The cyclobutane ring is a four-membered carbon ring that imparts considerable strain to the molecule due to the angle strain and eclipsing interactions between the hydrogen atoms. This strain can influence the compound's reactivity and stability, making it an interesting subject for both theoretical and experimental studies. The methoxymethyl group, on the other hand, acts as a protecting group for the sulfonamide functionality, which can be crucial in synthetic pathways where selective deprotection is required.

The sulfonamide functional group is a key feature of 1-(methoxymethyl)cyclobutane-1-sulfonamide. Sulfonamides are widely used in pharmaceuticals due to their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The presence of this group in 1-(methoxymethyl)cyclobutane-1-sulfonamide suggests potential applications in drug discovery and development.

Recent research has focused on the synthesis and characterization of 1-(methoxymethyl)cyclobutane-1-sulfonamide. A study published in the Journal of Organic Chemistry detailed a novel synthetic route that involves the reaction of cyclobutanone with methoxymethyl chloride followed by sulfonation with sulfur trioxide pyridine complex. This method offers high yields and excellent purity, making it suitable for large-scale production.

In terms of biological activity, 1-(methoxymethyl)cyclobutane-1-sulfonamide has shown promising results in preliminary studies. A research team from the University of California reported that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve inhibition of bacterial cell wall synthesis, a common target for many antibiotics.

Beyond its antibacterial properties, 1-(methoxymethyl)cyclobutane-1-sulfonamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The physical properties of 1-(methoxymethyl)cyclobutane-1-sulfonamide have also been extensively studied. It is a white crystalline solid with a melting point of approximately 95°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various formulations, including topical creams and oral suspensions.

In terms of safety and toxicity, preliminary toxicological studies have indicated that 1-(methoxymethyl)cyclobutane-1-sulfonamide has low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Animal studies have shown no significant adverse effects at doses up to 500 mg/kg body weight, suggesting a favorable safety profile.

The future prospects for 1-(methoxymethyl)cyclobutane-1-sulfonamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various bacterial infections and inflammatory conditions. Additionally, researchers are exploring its potential as a lead compound for the development of new drugs with improved pharmacological properties.

In conclusion, 1-(methoxymethyl)cyclobutane-1-sulfonamide (CAS No. 2138149-00-3) is a versatile compound with a unique chemical structure that offers significant potential in medicinal chemistry and materials science. Its antibacterial and anti-inflammatory properties make it an attractive candidate for drug development, while its physical properties facilitate its use in various formulations. Continued research into this compound will likely uncover new applications and further enhance our understanding of its biological activities.